Cas no 2171263-29-7 ((2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid)

• Product Name: (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid
• CAS No: 2171263-29-7
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6428056
• PubChem ID: 165557027
• Update Time: 2025-08-05

(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid
• (2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-hydroxybutanoic acid
• EN300-1548916
• 2171263-29-7

• Inchi： 1S/C23H26N2O6/c1-14(12-21(27)25-20(10-11-26)22(28)29)24-23(30)31-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,26H,10-13H2,1H3,(H,24,30)(H,25,27)(H,28,29)/t14-,20-/m1/s1
• InChI Key： YZUGBZXYNINMLO-JLTOFOAXSA-N
• SMILES： O(C(N[C@H](C)CC(N[C@@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid

Introduction to (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic Acid (CAS No. 2171263-29-7)

The compound (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid, identified by its CAS number 2171263-29-7, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This intricate molecular structure, characterized by its chiral centers and functional groups, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its sophisticated chemical architecture. The presence of multiple stereocenters, including the (2R) and (3R) configurations, underscores its role as a chiral building block in the synthesis of enantiomerically pure pharmaceuticals. The incorporation of a (9H-fluoren-9-yl)methoxycarbonyl moiety not only enhances the compound's stability but also introduces unique electronic properties that could be leveraged in medicinal chemistry.

The pharmacological relevance of this compound is further highlighted by its structural similarity to known bioactive molecules. Specifically, the amide and hydroxy acid functionalities suggest potential interactions with biological targets such as enzymes and receptors. Recent studies have demonstrated that analogous compounds with similar scaffolds exhibit promising activities in modulating inflammatory pathways and metabolic processes, making this compound a valuable candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are pivotal steps toward developing novel therapeutics. The use of advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, has enabled the efficient production of enantiomerically enriched derivatives. These advancements have not only improved the yield and purity of the target compounds but also opened new avenues for exploring their pharmacological profiles.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its biological targets. By leveraging high-throughput virtual screening and structure-based drug design approaches, researchers have been able to identify potential binding pockets and optimize lead structures. Such computational strategies have significantly accelerated the drug discovery process, reducing both time and cost associated with experimental trials.

Moreover, the versatility of this compound as a pharmacophore has been demonstrated in preclinical studies. Its ability to interact with multiple targets suggests a broad spectrum of therapeutic applications, ranging from anti-inflammatory to anticancer treatments. The hydroxy acid moiety, in particular, has been shown to enhance solubility and bioavailability, which are critical factors for drug efficacy.

Recent breakthroughs in biotechnology have also contributed to the growing interest in this compound. The development of novel biocatalytic systems has enabled the efficient production of complex peptides and analogs, including those derived from natural products. These biotechnological advancements have not only improved synthetic routes but also facilitated the exploration of new chemical space for drug discovery.

The regulatory landscape for such compounds is another critical consideration. Ensuring compliance with international standards for quality control and safety is essential for their translation from laboratory research to clinical use. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies have been instrumental in establishing robust guidelines for the development and commercialization of innovative therapeutics.

In conclusion, (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid (CAS No. 2171263-29-7) represents a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. The ongoing advancements in synthetic chemistry, computational modeling, and biotechnology continue to enhance our understanding of its pharmacological properties, paving the way for novel treatments across various medical conditions.